Cas no 35272-86-7 (1-Penten-4-yn-3-ol, 3-methyl-, acetate)

• Product Name: 1-Penten-4-yn-3-ol, 3-methyl-, acetate
• CAS No: 35272-86-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1469564
• PubChem ID: 71360914
• Update Time: 2025-04-20

1-Penten-4-yn-3-ol, 3-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Penten-4-yn-3-ol, 3-methyl-, acetate
• acetic acid,3-methylpent-1-en-4-yn-3-ol
• 35272-86-7
• Acetic acid--3-methylpent-1-en-4-yn-3-ol (1/1)
• DTXSID60784677

• Inchi： 1S/C6H8O.C2H4O2/c1-4-6(3,7)5-2;1-2(3)4/h1,5,7H,2H2,3H3;1H3,(H,3,4)
• InChI Key： UEFGBRYPJPAXGX-UHFFFAOYSA-N
• SMILES： OC(C#C)(C=C)C.OC(C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53